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Compound of Interest

Compound Name: Brompheniramine

Cat. No.: B1210426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the formulation and oral

administration of brompheniramine in rodent models. The information is compiled to assist in

the design and execution of preclinical studies requiring oral delivery of this first-generation

antihistamine. Due to a lack of specific published data on effective oral doses of

brompheniramine in rodent efficacy or pharmacokinetic studies, the dosage recommendations

provided herein are extrapolated from toxicity data and general principles of pharmacology.

Researchers are strongly encouraged to perform dose-ranging studies to determine the optimal

dose for their specific experimental model and endpoints.

Data Presentation
Physicochemical and Toxicological Properties of
Brompheniramine Maleate

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1210426?utm_src=pdf-interest
https://www.benchchem.com/product/b1210426?utm_src=pdf-body
https://www.benchchem.com/product/b1210426?utm_src=pdf-body
https://www.benchchem.com/product/b1210426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₆H₁₉BrN₂·C₄H₄O₄

Molecular Weight 435.31 g/mol

Solubility
Freely soluble in water

(approx. 200 mg/mL at 25°C)
[1]

Appearance
White, odorless crystalline

powder
[2]

Oral LD₅₀ (Rat) 318 mg/kg [2]

Oral LD₅₀ (Mouse) 176 mg/kg [2]

No-Observed-Adverse-Effect

Level (NOAEL) (Rat, 6-month

oral study)

5 mg/kg/day [3]

Recommended Parameters for Oral Gavage in Rodents
Parameter Mouse Rat Reference

Suggested Starting

Dose Range
1 - 10 mg/kg 1 - 10 mg/kg

Maximum Dosing

Volume
10 mL/kg 10 - 20 mL/kg

Gavage Needle

Gauge
18-20 G 16-18 G

Gavage Needle

Length
~1.5 inches ~2-3 inches

Note: The suggested starting dose range is an estimation based on the lack of specific efficacy

studies and should be validated by the researcher.
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I. Preparation of Brompheniramine Maleate Oral Solution
(1 mg/mL)
This protocol describes the preparation of a 1 mg/mL stock solution of brompheniramine
maleate in sterile water. This concentration is suitable for dosing a wide range of body weights

and dose levels.

Materials:

Brompheniramine maleate powder

Sterile, purified water (e.g., USP grade)

Sterile glassware (beaker, graduated cylinder)

Calibrated analytical balance

Magnetic stirrer and stir bar

Sterile, light-resistant storage bottles

pH meter (optional)

Procedure:

Calculation: Determine the total volume of the solution required for the study. For example, to

prepare 50 mL of a 1 mg/mL solution, you will need 50 mg of brompheniramine maleate.

Weighing: Accurately weigh the calculated amount of brompheniramine maleate powder

using a calibrated analytical balance.

Dissolution: a. Measure approximately 80% of the final required volume of sterile water into a

sterile beaker containing a magnetic stir bar. b. Place the beaker on a magnetic stirrer and

begin stirring at a moderate speed. c. Slowly add the weighed brompheniramine maleate

powder to the vortex of the stirring water. d. Continue stirring until the powder is completely

dissolved. Brompheniramine maleate is freely soluble in water, so this should occur

relatively quickly.[1]
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Volume Adjustment: Once dissolved, transfer the solution to a sterile graduated cylinder and

add sterile water to reach the final desired volume.

pH Measurement (Optional): The pH of a commercially available oral solution is between 2.5

and 3.5.[4] If pH is a critical parameter for the study, it can be measured and adjusted using

appropriate buffers, although this is not typically necessary for simple aqueous solutions.

Storage: Transfer the final solution into sterile, clearly labeled, light-resistant bottles. Store at

room temperature or as determined by stability studies. An aqueous oral liquid formulation of

brompheniramine maleate has been shown to be stable for at least 202 days at room

temperature when stored in amber-colored glass bottles.[4]

II. Protocol for Oral Gavage Administration in Rats
This protocol outlines the standard procedure for administering the prepared

brompheniramine solution to rats via oral gavage. All procedures should be performed in

accordance with institutional animal care and use committee (IACUC) guidelines.

Materials:

Prepared brompheniramine maleate solution

Appropriately sized syringe (e.g., 1 mL or 3 mL)

16-18 gauge, 2-3 inch curved or straight gavage needle with a ball tip

Animal scale

Procedure:

Animal Handling and Restraint: a. Acclimatize the animal to handling prior to the procedure

to reduce stress. b. Weigh the rat to accurately calculate the required dose volume. c.

Securely restrain the rat to prevent movement and injury. One common method is to grasp

the animal over the shoulders, allowing the forelimbs to be gently held. The head should be

gently extended back to create a straight line from the mouth to the stomach.

Dose Preparation: a. Calculate the volume of the brompheniramine solution to administer

based on the animal's weight and the desired dose (e.g., for a 250g rat at a 5 mg/kg dose,
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the volume of a 1 mg/mL solution would be 1.25 mL). b. Draw the calculated volume into the

syringe and attach the gavage needle.

Gavage Needle Insertion: a. Moisten the tip of the gavage needle with sterile water or the

dosing solution to lubricate it. b. Gently insert the needle into the diastema (the gap between

the incisors and molars) and advance it along the roof of the mouth towards the esophagus.

c. The needle should pass smoothly without resistance. If resistance is met, withdraw the

needle and re-attempt. Do not force the needle, as this can cause perforation of the

esophagus or trachea. The animal should be able to swallow as the tube is advanced.

Administration: a. Once the needle is properly positioned in the esophagus (a pre-measured

length can be marked on the needle from the tip of the animal's nose to the last rib), slowly

depress the syringe plunger to deliver the solution. b. Administer the solution at a steady

pace to prevent regurgitation.

Post-Administration Monitoring: a. Gently remove the gavage needle along the same path of

insertion. b. Return the animal to its cage and monitor for any immediate signs of distress,

such as labored breathing or cyanosis, which could indicate accidental administration into

the trachea. c. Continue to monitor the animal periodically according to the experimental

protocol.

Visualizations
Histamine H1 Receptor Signaling Pathway
The primary mechanism of action for brompheniramine is as an antagonist at the histamine

H1 receptor. This receptor is a G-protein coupled receptor (GPCR) that, upon binding with

histamine, activates the Gq alpha subunit. This initiates a downstream signaling cascade

resulting in the physiological effects of an allergic response. Brompheniramine competitively

blocks histamine from binding to this receptor.
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Caption: Histamine H1 receptor signaling pathway and the inhibitory action of

Brompheniramine.

Experimental Workflow for Oral Brompheniramine
Administration in Rodents
This diagram illustrates the logical flow of an experiment involving the oral administration of

brompheniramine to rodent models, from initial preparation to final data analysis.
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Caption: Workflow for oral brompheniramine studies in rodents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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